N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C17H19N5OS/c18-10-15-17(20-5-4-19-15)22-6-1-13(2-7-22)11-21-16(23)9-14-3-8-24-12-14/h3-5,8,12-13H,1-2,6-7,9,11H2,(H,21,23)
• InChI Key: NAQDQRZXNWPYMX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=CSC=C2)C3=NC=CN=C3C#N
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol

Description

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(thiophen-3-yl)acetamide, commonly known as CTAP, is a small molecule inhibitor that has gained significant attention in recent years due to its potential as a research tool in the field of neuroscience. CTAP is a selective antagonist for the kappa opioid receptor, which plays a critical role in various physiological processes such as pain perception, stress response, and reward behavior. The purpose of

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Formation

• Abstract 1: This compound is utilized as a precursor for synthesizing various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others. These heterocycles have applications in chemical synthesis and pharmaceutical development (Fadda et al., 2017).
• Abstract 2: Another study used a similar compound for synthesizing different heterocyclic derivatives comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings, with a focus on their antitumor activities (Albratty et al., 2017).

Pharmaceutical Applications

• Abstract 3: A variant of this compound is used in pharmaceutical compositions and therapeutic applications, indicating its potential in drug formulation (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).

Antimicrobial and Antitumor Activities

• Abstract 4: Some derivatives of this compound exhibit antimicrobial activities against pathogenic bacteria and Candida species, alongside cytotoxic properties, demonstrating its relevance in antimicrobial and anticancer research (Mokhtari & Pourabdollah, 2013).
• Abstract 5: The compound is also involved in the synthesis of heterocyclic compounds that have shown promising inhibitory effects on various cancer cell lines, highlighting its potential in antitumor applications (Shams et al., 2010).

Biological Studies

• Abstract 6: Its derivatives have been studied for their binding interactions with DNA and proteins, which is crucial for understanding its mechanism in biological systems (Raj, 2020).

Insecticidal Assessment

• Abstract 7: The compound has been assessed for insecticidal properties, indicating its potential use in agricultural and pest control applications (Fadda et al., 2017).